Cas no 274-85-1 ([1,2,4]Triazolo[1,5-a]pyridine)

1,2,4-Triazolo[1,5-a]pyridine is a nitrogen-rich heterocyclic compound characterized by a fused triazole and pyridine ring system. Its rigid bicyclic structure imparts high thermal and chemical stability, making it a valuable scaffold in medicinal chemistry and materials science. The compound's electron-deficient nature and ability to participate in hydrogen bonding enhance its utility as a building block for pharmaceuticals, particularly in the development of kinase inhibitors and antimicrobial agents. Its synthetic versatility allows for functionalization at multiple positions, enabling tailored modifications for specific applications. The compound's unique physicochemical properties also make it suitable for use in agrochemicals and optoelectronic materials.

[1,2,4]Triazolo[1,5-a]pyridine structure

274-85-1 structure

Product Name:[1,2,4]Triazolo[1,5-a]pyridine

CAS No:274-85-1

MF:C₆H₅N₃

MW:119.124000310898

MDL:MFCD03700708

CID:36682

PubChem ID:67508

Update Time:2025-06-07

[1,2,4]Triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

- [1,2,4]Triazolo[1,5-a]pyridine
- 1,3,3a-Triazaindene
- 1,3-Diazaindolizine
- (1,2,4)Triazolo(1,5-a)pyridine
- s-Triazolo(1,5-a)pyridine
- s-Triazolo[1,5-a]pyridine
- DACWQSNZECJJGG-UHFFFAOYSA-N
- [1,4]Triazolo[1,5-a]pyridine
- 1,7,9-TRIAZABICYCLO[4.3.0]NONA-2,4,6,8-TETRAENE
- 1,2,4-triazolo[1,5-a]pyridine
- NSC99874
- FCH847990
- AB15720
- 4H-[1,2,4]triazolo[1,5-a]pyridine
- s11147
- CS-0068008
- [1, 2, 4]triazolo[1, 5-a]pyridine
- DS-12073
- InChI=1/C6H5N3/c1-2-4-9-6(3-1)7-5-8-9/h1-5
- 274-85-1
- SCHEMBL212241
- SY031166
- MFCD03700708
- Z1198163032
- AKOS006279496
- FT-0685483
- J-502704
- NSC 99874
- EN300-122828
- NSC-99874
- DTXSID40181822
- DTXCID80104313
- DA-19182
- MDL： MFCD03700708
- Inchi： 1S/C6H5N3/c1-2-4-9-6(3-1)7-5-8-9/h1-5H
- InChI Key： DACWQSNZECJJGG-UHFFFAOYSA-N
- SMILES： N12C=CC=CC1=NC=N2

Computed Properties

Exact Mass: 119.04800
Monoisotopic Mass: 119.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7
Topological Polar Surface Area: 30.2

Experimental Properties

Density: 1.29
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.689
PSA: 30.19000
LogP: 0.72930

[1,2,4]Triazolo[1,5-a]pyridine Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
Hazardous Material Identification：

[1,2,4]Triazolo[1,5-a]pyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[1,2,4]Triazolo[1,5-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TR052-1g	[1,2,4]Triazolo[1,5-a]pyridine	274-85-1	97%	1g	299.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TR052-200mg	[1,2,4]Triazolo[1,5-a]pyridine	274-85-1	97%	200mg	95.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TR052-50mg	[1,2,4]Triazolo[1,5-a]pyridine	274-85-1	97%	50mg	45.0CNY	2021-08-04
TRC	T767508-50mg	[1,2,4]Triazolo[1,5-a]pyridine	274-85-1		50mg	$ 50.00	2022-06-02
TRC	T767508-100mg	[1,2,4]Triazolo[1,5-a]pyridine	274-85-1		100mg	$ 65.00	2022-06-02
TRC	T767508-500mg	[1,2,4]Triazolo[1,5-a]pyridine	274-85-1		500mg	$ 210.00	2022-06-02
Apollo Scientific	OR960461-1g	[1,2,4]Triazolo[1,5-a]pyridine	274-85-1	97%	1g	£22.00	2025-02-21
Apollo Scientific	OR960461-5g	[1,2,4]Triazolo[1,5-a]pyridine	274-85-1	97%	5g	£98.00	2025-02-21
Matrix Scientific	069768-1g	[1,2,4]Triazolo[1,5-a]pyridine, 98%	274-85-1	98%	1g	$227.00	2023-09-08
Matrix Scientific	069768-5g	[1,2,4]Triazolo[1,5-a]pyridine, 98%	274-85-1	98%	5g	$857.00	2023-09-08

[1,2,4]Triazolo[1,5-a]pyridine Suppliers

Amadis Chemical Company Limited

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(CAS:274-85-1)[1,2,4]Triazolo[1,5-a]pyridine

Order Number:A876915

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:52

Price ($):428.0

Email:sales@amadischem.com

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[1,2,4]Triazolo[1,5-a]pyridine Related Literature

1. A facile, practical and metal-free microwave-assisted protocol for mono- and bis-[1,2,4]triazolo[1,5-a]pyridines synthesis utilizing 1-amino-2-imino-pyridine derivatives as versatile precursors

Hamada Mohamed Ibrahim,Haider Behbehani,Wael Abdelgayed Ahmed Arafa RSC Adv. 2020 10 15554
2. Tandem C–N coupling/Boulton–Katritzky rearrangement reactions of 3-aminoisoxazoles or 1,2,4-oxadiazol-3-amines with 2-pyridyl trifluoromethanesulfonate: a rapid access to [1,2,4]triazolo[1,5-a]pyridines

Huilan Xiong,Zihao Li,Huang Tang,Lei He,Wei Zhou Org. Chem. Front. 2022 9 3527
3. Triazolopyridines as ligands: structural diversity in iron(ii), cobalt(ii), nickel(ii) and copper(ii) complexes of 3-(2-pyridyl)-[1,2,4]triazolo[4,3-a]pyridine (L10) and spin crossover in [FeII(L10)2(NCS)2]

Julia Klingele,Dominic Kaase,Jakob Hilgert,Gunther Steinfeld,Marco H. Klingele,Jochen Lach Dalton Trans. 2010 39 4495
4. Reaction of N-substituted acetohydrazides with 2-substituted cinnamonitriles. Competitive cyclizations to pyrazolo[3,4-b]pyridinones and [1,2,4]triazolo[1,5-a]pyridinones

Ali Hadi,Nazario Martín,Carlos Seoane,José L. Soto J. Chem. Soc. Perkin Trans. 1 1993 1045
5. Choice of hydrogen bonds or halogen bonds by 2-halogenated 5-morpholinomethylphenyl triazolo[1,5-a]pyridine

Changfu Li,Yingying Chai,Xinglong Zhou,Zhen Shen,Beibei Ma,Bojiang Chen,Ridong Huang,Hai Chen,Weimin Li,Yang He CrystEngComm 2018 20 3006

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

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